Cas no 1805144-73-3 (4-Bromo-3-methylpyridine-2-acetic acid)

• Product Name: 4-Bromo-3-methylpyridine-2-acetic acid
• CAS No: 1805144-73-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 4901503
• Update Time: 2025-06-13

4-Bromo-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methylpyridine-2-acetic acid

• Inchi： 1S/C8H8BrNO2/c1-5-6(9)2-3-10-7(5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： NDBYXDNNXXAEML-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CC(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-3-methylpyridine-2-acetic acid

Research Briefing on 4-Bromo-3-methylpyridine-2-acetic acid (CAS: 1805144-73-3) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Bromo-3-methylpyridine-2-acetic acid (CAS: 1805144-73-3) is a chemically synthesized pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a building block for novel small-molecule inhibitors, making it a focal point in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Bromo-3-methylpyridine-2-acetic acid in the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The structural flexibility of the pyridine core, combined with the bromo and acetic acid functional groups, allowed for fine-tuning of binding affinity and selectivity, leading to promising preclinical results.

Another notable application of 4-Bromo-3-methylpyridine-2-acetic acid was reported in a Nature Communications article, where it was utilized as a precursor for the synthesis of covalent inhibitors targeting viral proteases. The bromo-substituent facilitated efficient cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This approach proved particularly valuable in the context of antiviral drug development, where speed and adaptability are critical.

Beyond its role in drug discovery, 4-Bromo-3-methylpyridine-2-acetic acid has also been investigated for its potential in chemical biology tools. A recent Bioorganic & Medicinal Chemistry Letters publication detailed its incorporation into activity-based probes for studying enzyme mechanisms. The acetic acid moiety provided a convenient handle for conjugation, while the bromo group allowed for further functionalization, making it a versatile tool for probing biological systems.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts, as highlighted in several 2024 patent applications, are focused on improving metabolic stability and bioavailability while maintaining target engagement. These developments underscore the ongoing relevance of 4-Bromo-3-methylpyridine-2-acetic acid in modern drug discovery pipelines.

In conclusion, 4-Bromo-3-methylpyridine-2-acetic acid (CAS: 1805144-73-3) represents a valuable chemical entity with broad applications across multiple therapeutic areas. Its unique structural features continue to inspire innovative research directions, from targeted therapeutics to chemical probes. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs.